Cas no 206362-87-0 (Methyl 4-chloro-3-fluorobenzoate)

Methyl 4-chloro-3-fluorobenzoate (CAS: 403-17-8) is a fluorinated and chlorinated aromatic ester with the molecular formula C8H6ClFO2. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its distinct structural features, including the electron-withdrawing chloro and fluoro substituents on the benzoate ring, enhance its reactivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The ester group further facilitates derivatization into acids, amides, or other functionalized products. With high purity (>98%) and stability under standard conditions, it is suitable for precision synthesis. Its well-defined spectroscopic properties (e.g., NMR, IR) aid in reaction monitoring and quality control. The compound’s balanced lipophilicity also makes it valuable in drug design for optimizing bioavailability.
Methyl 4-chloro-3-fluorobenzoate structure
206362-87-0 structure
Product Name:Methyl 4-chloro-3-fluorobenzoate
CAS No:206362-87-0
MF:C8H6ClFO2
MW:188.583445072174
MDL:MFCD00209299
CID:820679
Update Time:2025-07-02

Methyl 4-chloro-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-chloro-3-fluorobenzoate
    • 4-Chloro-3-fluorobenzoic acid methyl ester
    • Methyl-4-chloro-3-fluorobenzoate
    • Benzoic acid, 4-chloro-3-fluoro-, methyl ester
    • ZVXWVVRTWLVZKV-UHFFFAOYSA-N
    • SBB053779
    • SY023704
    • AB0023310
    • W4339
    • AM20050169
    • ST24031100
    • TL800742044
    • MDL： MFCD00209299
    • Inchi： 1S/C8H6ClFO2/c1-12-8(11)5-2-3-6(9)7(10)4-5/h2-4H,1H3
    • InChI Key： ZVXWVVRTWLVZKV-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(C(=O)OC)=CC=1F

Computed Properties

  • Exact Mass: 188.00400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 1.314
  • Boiling Point: 233 ºC
  • Flash Point: 99 ºC
  • PSA: 26.30000
  • LogP: 2.26570

Methyl 4-chloro-3-fluorobenzoate Security Information

Methyl 4-chloro-3-fluorobenzoate Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Methyl 4-chloro-3-fluorobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
066847-1g
Methyl 4-Chloro-3-fluorobenzoate
 206362-87-0 97%
1g
 ￡12.00 2022-03-01
Fluorochem
066847-5g
Methyl 4-Chloro-3-fluorobenzoate
 206362-87-0 97%
5g
 ￡33.00 2022-03-01
Fluorochem
066847-10g
Methyl 4-Chloro-3-fluorobenzoate
 206362-87-0 97%
10g
 ￡62.00 2022-03-01
Fluorochem
066847-25g
Methyl 4-Chloro-3-fluorobenzoate
 206362-87-0 97%
25g
 ￡124.00 2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XF507-250mg
Methyl 4-chloro-3-fluorobenzoate
 206362-87-0 95+%
250mg
 51CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XF507-1g
Methyl 4-chloro-3-fluorobenzoate
 206362-87-0 98+%
1g
 109.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XF507-5g
Methyl 4-chloro-3-fluorobenzoate
 206362-87-0 98+%
5g
 459.0CNY 2021-07-12
TRC
M340433-10mg
Methyl 4-Chloro-3-fluorobenzoate
 206362-87-0
10mg
 $ 50.00 2022-06-03
TRC
M340433-50mg
Methyl 4-Chloro-3-fluorobenzoate
 206362-87-0
50mg
 $ 65.00 2022-06-03
TRC
M340433-100mg
Methyl 4-Chloro-3-fluorobenzoate
 206362-87-0
100mg
 $ 80.00 2022-06-03

Methyl 4-chloro-3-fluorobenzoate Related Literature

206362-87-0 (Methyl 4-chloro-3-fluorobenzoate) Related Products

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent